2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide

• IUPAC Name: 2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide
• InChI: InChI=1S/C16H12Cl2N2O2/c17-10-5-6-11(13(18)9-10)15(21)7-8-20-14-4-2-1-3-12(14)16(19)22/h1-9,20H,(H2,19,22)/b8-7+
• InChI Key: YOVABDCRZCCORI-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N)N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of a dichlorophenyl group and an enaminone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide typically involves the reaction of 2,4-dichlorobenzoyl chloride with an appropriate amine under controlled conditions. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) at room temperature. The resulting product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dichlorophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides or other derivatives.

Scientific Research Applications

2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or antifungal agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenyl 2,4-Dichlorobenzoate: Another dichlorophenyl derivative with different functional groups.

3,5-Dichloro-N-(2-chlorophenyl)benzamide: A similar benzamide compound with different substitution patterns.

2,6-Dichlorophenyl 4-methoxyphenylprop-2-en-1-one: A related compound with a different aromatic substitution pattern.

Uniqueness

2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide is unique due to its specific enaminone structure and the presence of both dichlorophenyl and benzamide groups. This combination of structural features contributes to its distinct chemical reactivity and potential biological activities.